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Compound of Interest

Compound Name: 4-Amino-2-methylphenol

Cat. No.: B1329486 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the chemical derivatization of 4-Amino-
2-methylphenol, a versatile building block in organic synthesis and medicinal chemistry. The

following sections describe standard procedures for N-acylation, N-alkylation, diazotization and

azo coupling, sulfonylation, and silylation, enabling the synthesis of a variety of derivatives for

further research and development.

N-Acylation of 4-Amino-2-methylphenol
N-acylation is a common method to introduce an acyl group onto the amino functionality of 4-
Amino-2-methylphenol, often to protect the amino group or to synthesize amide derivatives

with potential biological activity. A typical acylation involves the reaction with an acylating agent

such as acetic anhydride.

Experimental Protocol: Synthesis of N-(4-hydroxy-3-
methylphenyl)acetamide
Materials and Reagents:

4-Amino-2-methylphenol

Acetic anhydride

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1329486?utm_src=pdf-interest
https://www.benchchem.com/product/b1329486?utm_src=pdf-body
https://www.benchchem.com/product/b1329486?utm_src=pdf-body
https://www.benchchem.com/product/b1329486?utm_src=pdf-body
https://www.benchchem.com/product/b1329486?utm_src=pdf-body
https://www.benchchem.com/product/b1329486?utm_src=pdf-body
https://www.benchchem.com/product/b1329486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Water

Ethanol

Standard laboratory glassware

Stirring apparatus

Filtration equipment

Procedure:

Suspend 1.0 equivalent of 4-Amino-2-methylphenol in water.

Add a slight molar excess (approximately 1.1 equivalents) of acetic anhydride to the

suspension.

Heat the mixture to boiling for 15-20 minutes.

Cool the reaction mixture in an ice bath to induce crystallization of the product.

Collect the crude product by vacuum filtration and wash with cold water.

Recrystallize the crude product from an ethanol/water mixture to obtain pure N-(4-hydroxy-3-

methylphenyl)acetamide.

Dry the purified product under vacuum.

Quantitative Data
Parameter Value

Product N-(4-hydroxy-3-methylphenyl)acetamide

Typical Yield 85-95%

Melting Point 178-180 °C

Appearance Off-white to light brown crystalline solid
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Characterization Data
¹H NMR (DMSO-d₆, 400 MHz): δ 9.55 (s, 1H, OH), 9.01 (s, 1H, NH), 7.28 (d, J=2.4 Hz, 1H,

Ar-H), 7.09 (dd, J=8.4, 2.4 Hz, 1H, Ar-H), 6.66 (d, J=8.4 Hz, 1H, Ar-H), 2.08 (s, 3H, CH₃),

1.99 (s, 3H, COCH₃).

IR (KBr, cm⁻¹): 3320 (O-H stretch), 3150 (N-H stretch), 1650 (C=O stretch, Amide I), 1550

(N-H bend, Amide II), 1250 (C-O stretch).

MS (EI): m/z 165 (M⁺), 123, 95.
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Starting Materials

Reaction Work-up & Purification Final Product

4-Amino-2-methylphenol

Heat in Water

Acetic Anhydride

Cooling & Crystallization Filtration Recrystallization N-(4-hydroxy-3-methylphenyl)acetamide

4-Amino-2-methylphenol

Methyl Iodide, K₂CO₃, Acetonitrile

Stir at Room Temperature

Filtration & Solvent Evaporation

Column Chromatography

4-Amino-N-methyl-2-methylphenol
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4-Amino-2-methylphenol

Diazotization
(NaNO₂, HCl, 0-5°C)

Diazonium Salt Intermediate

Azo Coupling
(0-5°C)

β-Naphthol
(NaOH solution)

Azo Dye Product

4-Amino-2-methylphenol BSTFA + 1% TMCS
in Acetonitrile Heat at 60-70°C Di-silylated Derivative GC-MS Analysis

Click to download full resolution via product page

To cite this document: BenchChem. [Application Notes and Protocols for the Derivatization of
4-Amino-2-methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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